Cas no 868387-45-5 (tert-butyl N-(4-bromothiophen-2-yl)carbamate)

Tert-butyl N-(4-bromothiophen-2-yl)carbamate is a specialized organic compound known for its synthetic versatility in organic chemistry. It exhibits high purity and stability, making it suitable for various synthetic pathways. The presence of the bromothiophen-2-yl moiety confers specific reactivity, which is advantageous in targeted synthetic applications. This compound is ideal for research and development efforts in the fields of pharmaceuticals, agrochemicals, and materials science.
tert-butyl N-(4-bromothiophen-2-yl)carbamate structure
868387-45-5 structure
Product Name:tert-butyl N-(4-bromothiophen-2-yl)carbamate
CAS No:868387-45-5
MF:C9H12BrNO2S
MW:278.166080474854
MDL:MFCD13195314
CID:827389
PubChem ID:56763855
Update Time:2025-06-23

tert-butyl N-(4-bromothiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-bromothiophen-2-yl)carbamate
    • N-(4-Bromo-2-thienyl)-carbamic Acid 1,1-Dimethylethyl Ester
    • tert-butyl N-(4-bromothiophen-2-yl)carbamate
    • 2-(BOC-AMINO)-4-BROMOTHIOPHENE
    • tert-butyl 4-bromothiophen-2-ylcarbamate
    • Carbamic acid, (4-bromo-2-thienyl)-, 1,1-dimethylethyl ester
    • TERT-BUTYL 4-BROMOTHIEN-2-YLCARBAMATE
    • QNGTVGAIEOIQBR-UHFFFAOYSA-N
    • BCP04538
    • CT0145
    • PB15153
    • FCH1382228
    • VZ33739
    • TRA0067607
    • SY021616
    • tert-Butyl-4-brom
    • 1,1-Dimethylethyl N-(4-bromo-2-thienyl)carbamate (ACI)
    • Carbamic acid, (4-bromo-2-thienyl)-, 1,1-dimethylethyl ester (9CI)
    • 1,1-Dimethylethyl (4-bromo-2-thienyl)carbamate
    • MDL： MFCD13195314
    • Inchi： 1S/C9H12BrNO2S/c1-9(2,3)13-8(12)11-7-4-6(10)5-14-7/h4-5H,1-3H3,(H,11,12)
    • InChI Key： QNGTVGAIEOIQBR-UHFFFAOYSA-N
    • SMILES： O=C(NC1=CC(Br)=CS1)OC(C)(C)C

Computed Properties

  • Exact Mass: 276.97700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Topological Polar Surface Area: 66.6

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.510
  • Boiling Point: 279°C at 760 mmHg
  • Flash Point: 123℃
  • PSA: 66.57000
  • LogP: 3.93060

tert-butyl N-(4-bromothiophen-2-yl)carbamate Security Information

tert-butyl N-(4-bromothiophen-2-yl)carbamate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl N-(4-bromothiophen-2-yl)carbamate Pricemore >>

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abcr
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abcr
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tert-butyl N-(4-bromothiophen-2-yl)carbamate Production Method

Production Method 1

16694-18-1 16694-18-1
868387-45-5 868387-45-5
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide ;  5 h, 100 °C
Reference
Identification of potent RORβ modulators: Scaffold variation
Doebelin, Christelle; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(19), 3210-3215

Production Method 2

16694-18-1 16694-18-1
868387-45-5 868387-45-5
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  5 h, 100 °C; 100 °C → rt
Reference
Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors
Green, Jeremy; et al, Journal of Medicinal Chemistry, 2015, 58(12), 5028-5037

tert-butyl N-(4-bromothiophen-2-yl)carbamate Raw materials

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